1-(3,4-dihydro-2H-quinolin-1-yl)-4-(2,3-dimethylphenoxy)butan-1-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(3,4-dihydro-2H-quinolin-1-yl)-4-(2,3-dimethylphenoxy)butan-1-one, commonly known as DMQD, is a chemical compound that has been synthesized and studied for its potential applications in scientific research. DMQD belongs to the class of compounds known as quinolines, which have been found to have a wide range of biological activities.
Scientific Research Applications
Synthesis and Antituberculosis Activity
A study by Omel’kov, Fedorov, and Stepanov (2019) presented the synthesis of new quinolin derivatives with significant antituberculosis activity. A specific derivative, (1R*,2S*)-1-(6-Bromo-2-chloroquinolin-3-yl)-4-dimethylamino-2-(naphthalen-1-yl)-1-phenylbutan-2-ol hydrocitrate, showed high activity and is in the final stage of clinical trials for use in clinical practice (Omel’kov et al., 2019).
Quinoline Derivatives Synthesis
Kozlov and Tereshko (2010) investigated the synthesis of quinoline derivatives through three-component condensation, highlighting the compound's versatile chemical properties and potential for further functionalization (Kozlov & Tereshko, 2010).
NMR Characterization of Peroxy-Quinoline Compounds
Fotie et al. (2012) reported on the synthesis and full NMR characterization of unusual open chain peroxy-quinoline compounds, providing insights into their physical and spectroscopic characteristics. This study contributes to the understanding of quinoline derivatives' structural properties (Fotie et al., 2012).
Tautomerism in Quinoline Ketones
Research by Douglass et al. (1992) explored the tautomerism in quinaldyl ketones, specifically focusing on the synthesis and structural analysis of quinoline ketone derivatives. This work adds to the knowledge of chemical behavior and structural dynamics of quinoline-based compounds (Douglass et al., 1992).
Antioxidant Properties of Quinolinone Derivatives
Hussein, Ismail, and El-Adly (2016) synthesized and evaluated the antioxidant efficiency of quinolinone derivatives in lubricating greases. This study showcases the potential industrial applications of quinoline derivatives as antioxidants (Hussein et al., 2016).
properties
IUPAC Name |
1-(3,4-dihydro-2H-quinolin-1-yl)-4-(2,3-dimethylphenoxy)butan-1-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H25NO2/c1-16-8-5-12-20(17(16)2)24-15-7-13-21(23)22-14-6-10-18-9-3-4-11-19(18)22/h3-5,8-9,11-12H,6-7,10,13-15H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RNUJXQFMJXYPKA-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)OCCCC(=O)N2CCCC3=CC=CC=C32)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H25NO2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
323.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.